Cas no 1932272-50-8 ((7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine)

• Product Name: (7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine
• CAS No: 1932272-50-8
• MF: C₇H₁₃FN₂
• MW: 144.19
• CID: 5290521
• Update Time: 2026-03-10

(7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine Chemical and Physical Properties

Names and Identifiers

• (7S,8aR)-7-fluorooctahydropyrrolo[1,2-a]pyrazine
• (7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine

• Inchi： 1S/C7H13FN2/c8-6-3-7-4-9-1-2-10(7)5-6/h6-7,9H,1-5H2/t6-,7+/m0/s1
• InChI Key： GEJVEGQYNKOYPG-NKWVEPMBSA-N
• SMILES： [C@]12([H])C[C@H](F)CN1CCNC2

Additional information on (7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine

Introduction to (7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine (CAS No. 1932272-50-8)

Compound with the chemical name (7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine (CAS No. 1932272-50-8) represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of octahydropyrrolo[1,2-a]piperazine derivatives, which have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a fluorine atom at the 7-position and the specific stereochemistry at the 7S and 8aR positions, contribute to its unique pharmacological properties.

The synthesis and characterization of this compound have been areas of intense research interest. The stereochemical configuration of (7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine is crucial for its biological activity. The precise arrangement of atoms in this molecule not only influences its binding affinity to biological targets but also affects its metabolic stability and overall efficacy as a drug candidate. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high enantiomeric purity, which is essential for its further development.

One of the most compelling aspects of (7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine is its potential as a scaffold for drug discovery. This compound has shown promise in preclinical studies as a modulator of various biological pathways. For instance, it has been investigated for its effects on neurotransmitter systems, particularly in the context of central nervous system disorders. The fluorine substituent at the 7-position enhances the lipophilicity of the molecule, which can improve its ability to cross the blood-brain barrier, a critical factor for many CNS drugs.

Recent research has also highlighted the role of fluorinated piperazine derivatives in oncology. Studies have demonstrated that compounds similar to (7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine can interact with key enzymes involved in cancer cell proliferation and survival. The unique structural motif allows for selective binding to these targets, potentially leading to fewer side effects compared to traditional chemotherapeutic agents. Furthermore, the stereochemical purity of this compound ensures that it does not isomerize into less active or inactive forms under physiological conditions.

The pharmacokinetic properties of (7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine are another area of focus. Due to its molecular structure, this compound exhibits favorable solubility and stability profiles, which are essential for formulation development. Researchers have been exploring various delivery systems to enhance its bioavailability and therapeutic efficacy. For example, prodrugs or nanocarriers have been investigated as potential strategies to improve its delivery across biological barriers.

In conclusion, (7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine (CAS No. 1932272-50-8) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for drug discovery. As research continues to uncover new therapeutic applications for this compound and related derivatives, it is likely that we will see more innovative approaches being developed to harness its potential in treating various diseases.